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Compound of Interest

Compound Name: 4-Bromophenetole

Cat. No.: B047170

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide on the safe handling, storage, and
emergency procedures for 4-Bromophenetole (CAS No: 588-96-5). The information compiled
is derived from multiple safety data sheets (SDS) and chemical databases to ensure a
comprehensive overview for laboratory and drug development personnel.

Chemical Identification and Properties

4-Bromophenetole, also known as 4-Bromophenyl ethyl ether or 1-Bromo-4-ethoxybenzene,
is a versatile organic compound used as a key intermediate in the synthesis of
pharmaceuticals, agrochemicals, and specialty chemicals.[1][2][3] Its utility in organic synthesis
stems from the reactivity of its structure, which features a bromine atom and an ethoxy group
on a benzene ring.[3]
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Identifier

Value

Chemical Name

4-Bromophenetole[2]

Synonyms

4-Bromophenyl ethyl ether, p-Bromophenetole,
1-Bromo-4-ethoxybenzene[2][4][5]

CAS Number

588-96-5[2][4]

Molecular Formula

CeHsBro[1][2]

Molecular Weight

201.06 g/mol [1]

Appearance

Clear, colorless to light yellow/red liquid[1][5]

Physical and Chemical Properties

Value

Melting Point 4°C/39.2 °F[4]

Boiling Point 233°C/451.4 °F @ 760 mmHg[4]
Density 1.407 g/mL at 25 °C[1]

Flash Point 103 °C / 217.4 °F (closed cup)[4]
Refractive Index (n20/D) 1.551[1]

Odor Odorless[4]

Storage Temperature

Room Temperature, in a dry, cool, and well-
ventilated area[1][3][6]

Hazard Identification and GHS Classification

4-Bromophenetole is classified as a hazardous substance that requires careful handling to

avoid adverse health effects. The primary hazards are irritation to the skin, eyes, and

respiratory system.[7][8]
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GHS Classification Hazard Class & Category Hazard Statement
Skin Corrosion/Irritation Skin Irrit. 2 H315: Causes skin irritation[7]
Serious Eye Damage/Eye ] H319: Causes serious eye
o Eye Irrit. 2 / 2A S
[rritation irritation[7]
Specific Target Organ Toxicit H335: May cause respirator
p. 9 g Y STOT SE 3 L / P Y
(Single Exposure) irritation[7]

GHS Pictogram:

lwsalt text

Signal Word: Warning[2][7]

Experimental Protocols: Safe Handling and
Emergency Procedures

Adherence to strict protocols is essential for minimizing risk.

o Engineering Controls: All work involving 4-Bromophenetole must be conducted in a certified
chemical fume hood to minimize inhalation exposure.[9] Ensure eyewash stations and safety
showers are unobstructed and readily accessible.[4]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. See Table 3 for
detailed recommendations.

o Dispensing: When handling the liquid, add it slowly to prevent splashing. Keep containers
tightly sealed when not in use.[6][9]

o Hygiene: Wash hands and any exposed skin thoroughly after handling.[4] Do not eat, drink,
or smoke in the laboratory area.[10] Remove contaminated clothing and wash it before
reuse.[6]

» Avoidance: Avoid breathing vapors or mists.[4] Avoid contact with skin, eyes, and clothing.[6]
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o Eye/Face ) ) Respiratory
Activity ] Hand Protection  Body Protection ]
Protection Protection
Safety goggles Chemical- o
o ] ) Not required if
o ) with side-shields impermeable Standard, fully- o
Weighing/Dispen ] handled within a
(conforming to gloves (e.g., buttoned lab

sing

certified chemical

EN166 or NIOSH  Nitrile rubber)[8] coat[9]
fume hood.[2]
standards)[8] [9]
Double-layered Chemical- All operations
Safety goggles o )
) o nitrile gloves or resistant lab coat  should be
Preparing and face shield if o
) o heavy-duty or apron over a conducted within
Solutions splashing is )
lkely[9] neoprene/butyl standard lab a chemical fume
ike
Y gloves[9] coat[8] hood.[8]
Tightly fitti Heavy-dut Full-face
[ ittin eavy-duty,
S I y Y respirator with Chemical-
) safety goggles chemical- ) . ]
Spill Cleanup ] appropriate resistant suit or
and face resistant ]
) cartridges for apron[8]
shield[8] gloves[8]

organic vapors[8]

Evacuation & Ventilation: Evacuate non-essential personnel from the immediate area.

Ensure adequate ventilation.

PPE: Don the appropriate PPE for spill cleanup as detailed in Table 3.

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product
enter drains.[11]

Absorption: Soak up the spill with an inert absorbent material (e.g., sand, silica gel, universal
binder).[4]

Collection: Carefully sweep or shovel the absorbed material into a suitable, closed container
for disposal.[4]

Decontamination: Decontaminate the spill area and all tools used with an appropriate
solvent, followed by washing with soap and water.
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» Disposal: Dispose of the waste container and contaminated materials through an approved

waste disposal plant.[4]

First-Aid and Fire-Fighting Measures

Immediate and appropriate action is critical in the event of an exposure or fire.

Exposure Route

First-Aid Measures

Inhalation

Remove the victim to fresh air and keep them at
rest in a position comfortable for breathing. If the
person feels unwell, call a POISON CENTER or
doctor.[4]

Skin Contact

Immediately wash off with plenty of soap and
water while removing all contaminated clothing
and shoes. If skin irritation occurs, seek medical

advice.[4]

Eye Contact

Immediately rinse cautiously with water for at
least 15 minutes, holding the eyelids open.[4][9]
Remove contact lenses if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical attention.[4]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Drink plenty of water; if
possible, drink milk afterward. Seek immediate

medical assistance.[2][4]
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Fire-Fighting Aspect

Guideline

Suitable Extinguishing Media

Water spray, carbon dioxide (COz), dry

chemical, or alcohol-resistant foam.[4][12]

Unsuitable Extinguishing Media

No information available.[4][12]

Hazardous Combustion Products

Thermal decomposition can release irritating
gases and vapors, including carbon monoxide
(CO), carbon dioxide (COz2), and hydrogen
halides.[4]

Protective Equipment

As in any fire, wear a self-contained breathing
apparatus (SCBA) with pressure-demand
(MSHA/NIOSH approved or equivalent) and full
protective gear.[4][12]

Stability, Storage, and Disposal

Parameter

Guideline

Chemical Stability

Stable under recommended storage conditions.
[11]

Incompatible Materials

Strong oxidizing agents.[4][12]

Hazardous Reactions

None under normal processing.[4]

Hazardous Polymerization

No information available.[4]

Storage Conditions

Keep containers tightly closed in a dry, cool, and
well-ventilated place.[6][12] Keep the product
and empty containers away from heat and

sources of ignition.[4]

Disposal

Disposal of this chemical and its containers
must be done in accordance with local, state,
and federal regulations. Contact a licensed
professional waste disposal service.[11]

Dispose of as unused product.[11]
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Visualized Workflows and Protocols

To aid in procedural understanding, the following diagrams illustrate the safe handling workflow
and emergency response for a spill.

Safe Handling Workflow for 4-Bromophenetole

Logistics

. Collect Waste in Dispose via Approved
Preparation & Use Labeled Container Waste Service

Assemble Equipment Don Appropriate Handle/Dispense Usein D
in Fume Hood PPE Chemical Experiment Work Area & Glassware Receive & Store in Cool,
1 Inspect Container Dry, Ventilated Area

Click to download full resolution via product page

Caption: A logical workflow for the safe management of 4-Bromophenetole in a lab setting.
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Emergency Response Protocol for 4-Bromophenetole Spill

Spill Detected

Alert Personnel &

Evacuate Immediate Area

Don Spill Response PPE
(Gloves, Goggles, Respirator)

Contain Spill with
Inert Absorbent Material

Collect Absorbed Material
into a Sealed Waste Container

Decontaminate Spill Area
and Equipment

Report Incident to
Safety Officer

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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